ethyl (4-oxo-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-ylidene)acetate

• IUPAC Name: ethyl (2E)-2-(4-oxo-1,5-dihydro-1,5-benzodiazepin-2-ylidene)acetate
• InChI: InChI=1S/C13H14N2O3/c1-2-18-13(17)8-9-7-12(16)15-11-6-4-3-5-10(11)14-9/h3-6,8,14H,2,7H2,1H3,(H,15,16)/b9-8+
• InChI Key: YABFPSUNEFCBEG-CMDGGOBGSA-N
• Canonical SMILES: CCOC(=O)C=C1CC(=O)NC2=CC=CC=C2N1
• Isomeric SMILES: CCOC(=O)/C=C/1\CC(=O)NC2=CC=CC=C2N1
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol

Description

Ethyl (4-oxo-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-ylidene)acetate is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 246.10044231 g/mol and the complexity rating of the compound is 365. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

While the specific mechanism of action for this compound is not known, benzodiazepines typically work by enhancing the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA_A receptor, resulting in sedative, sleep-inducing, anxiolytic, anticonvulsant, and muscle relaxant properties.

Safety and Hazards

Benzodiazepines are generally safe for use under medical supervision, but they can cause physical dependence and withdrawal symptoms if used over long periods or at high doses. They can also cause drowsiness and impair motor function, so caution is advised when driving or operating machinery.

Future Directions

The future research directions for this compound could include further exploration of its potential therapeutic uses, as well as more detailed studies of its pharmacokinetics and pharmacodynamics.